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Compound of Interest

Compound Name: 3-Nonyne

Cat. No.: B165639

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the commercial availability,
suppliers, and key physicochemical properties of 3-Nonyne (CAS No. 20184-89-8).
Additionally, it outlines detailed experimental protocols for its synthesis and potential
applications in organic synthesis, catering to the needs of researchers and professionals in
drug development and chemical sciences.

Commercial Availability and Suppliers

3-Nonyne is readily available from a variety of chemical suppliers, ranging from large
multinational corporations to smaller specialized laboratories. The compound is typically offered
in various purities and quantities to suit diverse research and development needs. Below is a
summary of prominent suppliers and their typical product specifications.

Table 1: Commercial Suppliers of 3-Nonyne

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b165639?utm_src=pdf-interest
https://www.benchchem.com/product/b165639?utm_src=pdf-body
https://www.benchchem.com/product/b165639?utm_src=pdf-body
https://www.benchchem.com/product/b165639?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

. . Available
Supplier Purity . Notes
Quantities
Also available through
TCI America >98.0% (GCO)[1][2] 5mL, 25 mL distributors like Fisher
Scientific.[3]
Santa Cruz ) ) For research use only.
) Research Grade Inquire for details
Biotechnology [4]

Price provided for

LabSolutions 98.0% (GC)[5] 1mL reference, formal
quote required.[5]
Platform lists multiple

ChemicalBook Various Various suppliers primarily

from Asia.[6]

BenchChem

Research Grade

Inquire for details

For research use only,
not for human or

veterinary use.[7]

Physicochemical Properties

A thorough understanding of the physicochemical properties of 3-Nonyne is essential for its

safe handling, storage, and application in experimental work. The following table summarizes

key data points compiled from various supplier and database sources.

Table 2: Physicochemical Properties of 3-Nonyne
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Property Value Source(s)
CAS Number 20184-89-8 [11[4][5][6]
Molecular Formula CoHise [11[4115]
Molecular Weight 124.23 g/mol [11[4115]
Appearance Colorl.ess' to almost colorless (2]

clear liquid
Boiling Point 156 °C [2][6]
Density 0.762 g/cm?3 [6]

Refractive Index

1.4280to 1.4320

[6]

Purity (typical) >98.0% (GC) [1][2][5]
Amylethylacetylene,

Synonyms [1][5][6]
Ethylpentylacetylene

Experimental Protocols

Detailed experimental procedures are crucial for the successful synthesis and application of 3-

Nonyne. Below are representative protocols for its synthesis via alkylation of a terminal alkyne

and a general procedure for its use in a 1,3-dipolar cycloaddition reaction.

Synthesis of 3-Nonyne via Alkylation of 1-Heptyne

This protocol is adapted from established procedures for the alkylation of terminal alkynes and

provides a reliable method for the laboratory-scale synthesis of 3-Nonyne.

Reaction Scheme:

Materials:

e 1-Heptyne

e n-Butyllithium (n-BuLi) in hexanes
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e Ethyl bromide

¢ Anhydrous tetrahydrofuran (THF)

o Saturated aqueous ammonium chloride (NH4Cl) solution
e Anhydrous magnesium sulfate (MgSQOa)

» Standard laboratory glassware for anhydrous reactions (e.g., round-bottom flask, dropping
funnel, condenser)

» Magnetic stirrer and heating mantle
Procedure:

o Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stir bar, a
dropping funnel, a reflux condenser, and a nitrogen inlet is assembled. The system is flushed
with dry nitrogen to ensure an inert atmosphere.

o Deprotonation: Anhydrous THF is added to the flask, followed by 1-heptyne. The solution is
cooled to 0 °C in an ice bath.

e A solution of n-butyllithium in hexanes is added dropwise via the dropping funnel over 30
minutes, maintaining the temperature at 0 °C. The reaction mixture is stirred for an additional
hour at this temperature to ensure complete formation of the lithium acetylide.

» Alkylation: Ethyl bromide is added dropwise to the reaction mixture at O °C. After the addition
is complete, the ice bath is removed, and the reaction is allowed to warm to room
temperature and stirred overnight.

o Workup: The reaction is carefully quenched by the slow addition of saturated aqueous
ammonium chloride solution. The organic layer is separated, and the aqueous layer is
extracted with diethyl ether.

e The combined organic layers are washed with brine, dried over anhydrous magnesium
sulfate, and filtered.
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 Purification: The solvent is removed under reduced pressure using a rotary evaporator. The
crude product is then purified by fractional distillation to yield pure 3-Nonyne.

[3+2] Cycloaddition Reaction with 3-Nonyne: A
Representative Protocol

This protocol outlines a general procedure for the 1,3-dipolar cycloaddition of an in-situ
generated nitrile imine with 3-Nonyne to form a pyrazole derivative. This reaction highlights a
potential application of 3-Nonyne in the synthesis of heterocyclic compounds.

Reaction Scheme:

Materials:

A suitable hydrazonoyl chloride (e.g., N-phenyl-2-oxopropanehydrazonoyl chloride)

3-Nonyne

Triethylamine (EtsN)

Anhydrous toluene

Standard laboratory glassware

Magnetic stirrer and heating mantle
Procedure:

¢ Reaction Setup: A round-bottom flask is charged with the hydrazonoyl chloride, 3-Nonyne,
and anhydrous toluene under a nitrogen atmosphere.

o Dipole Generation and Cycloaddition: Triethylamine is added to the stirred solution. The
reaction mixture is then heated to reflux and monitored by thin-layer chromatography (TLC)
until the starting materials are consumed.

e Workup: The reaction mixture is cooled to room temperature, and the triethylammonium
chloride salt is removed by filtration.
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e The filtrate is concentrated under reduced pressure.

 Purification: The crude product is purified by column chromatography on silica gel using an
appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate) to afford the desired
pyrazole derivative.

Visualizations

The following diagrams, generated using Graphviz, illustrate key logical relationships relevant
to the procurement and synthesis of 3-Nonyne.
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Caption: Supplier landscape for 3-Nonyne.
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Caption: Synthesis workflow for 3-Nonyne.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nonyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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